Cas no 306961-02-4 (Ethyl 2-oxo-1,2-dihydropyrimidine-4-carboxylate)

• Product Name: Ethyl 2-oxo-1,2-dihydropyrimidine-4-carboxylate
• CAS No: 306961-02-4
• MF: C₇H₈N₂O₃
• MW: 168.15002155304
• CID: 300318
• PubChem ID: 45082661
• Update Time: 2025-06-12

Ethyl 2-oxo-1,2-dihydropyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-oxo-1,2-dihydropyrimidine-4-carboxylate
• 4-Pyrimidinecarboxylicacid, 1,2-dihydro-2-oxo-, ethyl ester
• C7H8N2O3
• ETHYL 2-HYDROXYPYRIMIDINE-4-CARBOXYLATE
• ethyl 2-oxo-1H-pyrimidine-6-carboxylate
• CS-0045756
• DTXSID50665320
• FT-0686156
• Ethyl 2-Hydroxypyrmidine-4-carboxylate
• C90447
• ETHYL2-HYDROXYPYRIMIDINE-4-CARBOXYLATE
• Ethyl 2-oxo-2,3-dihydropyrimidine-4-carboxylate
• AKOS006285265
• J-520760
• 306961-02-4
• AB44770
• 4-Pyrimidinecarboxylic acid, 1,2-dihydro-2-oxo-, ethyl ester

• MDL： MFCD08275108
• Inchi： 1S/C7H8N2O3/c1-2-12-6(10)5-3-4-8-7(11)9-5/h3-4H,2H2,1H3,(H,8,9,11)
• InChI Key： NMPUSNGXXUGWPD-UHFFFAOYSA-N
• SMILES： O(C(C1=CC=NC(N1)=O)=O)CC

Computed Properties

• Exact Mass: 168.05300
• Monoisotopic Mass: 168.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 67.8Ų

Experimental Properties

• Density: 1.331
• Refractive Index: 1.567
• PSA: 72.31000
• LogP: 0.35890

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on Ethyl 2-oxo-1,2-dihydropyrimidine-4-carboxylate

Ethyl 2-oxo-1,2-dihydropyrimidine-4-carboxylate (CAS No. 306961-02-4): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-oxo-1,2-dihydropyrimidine-4-carboxylate, identified by the chemical compound code CAS No. 306961-02-4, represents a pivotal intermediate in the synthesis of various pharmaceutical compounds. This compound, characterized by its ethyl 2-oxo-1,2-dihydropyrimidine-4-carboxylate structure, has garnered significant attention in the field of medicinal chemistry due to its versatile applications in drug development.

The molecular framework of Ethyl 2-oxo-1,2-dihydropyrimidine-4-carboxylate consists of a pyrimidine core, which is a fundamental scaffold in many bioactive molecules. The presence of the ester group at the 4-position and the oxo group at the 2-position enhances its reactivity, making it a valuable building block for constructing more complex pharmacophores. This structural feature has been exploited in numerous synthetic strategies to develop novel therapeutic agents.

In recent years, Ethyl 2-oxo-1,2-dihydropyrimidine-4-carboxylate has been extensively studied for its role in the synthesis of antiviral and anticancer agents. The pyrimidine ring is a common motif in nucleoside analogs, which are known for their efficacy against a wide range of pathogens. For instance, derivatives of this compound have been investigated as potential inhibitors of viral polymerases, showcasing their promise in combating infectious diseases.

One of the most compelling aspects of Ethyl 2-oxo-1,2-dihydropyrimidine-4-carboxylate is its ability to serve as a precursor for various heterocyclic compounds. Heterocycles are integral to many drugs due to their ability to mimic natural biological structures and interact with biological targets. Researchers have leveraged this compound to synthesize novel pyrimidinones and pyrimidinethiones, which exhibit significant pharmacological activity. These derivatives have shown promise in preclinical studies as potential treatments for chronic diseases such as diabetes and neurodegenerative disorders.

The synthesis of Ethyl 2-oxo-1,2-dihydropyrimidine-4-carboxylate typically involves multi-step organic reactions that highlight its synthetic utility. One common method involves the condensation of ethyl acetoacetate with urea or thiourea under acidic conditions, followed by cyclization to form the pyrimidine ring. This approach underscores the compound's accessibility and suitability for large-scale production.

Advances in computational chemistry have further enhanced the understanding of Ethyl 2-oxo-1,2-dihydropyrimidine-4-carboxylate's reactivity and its potential applications. Molecular modeling studies have revealed insights into how modifications at different positions of the molecule can influence its biological activity. These insights have guided the design of more potent and selective drug candidates.

The pharmaceutical industry has recognized the importance of intermediates like Ethyl 2-oxo-1,2-dihydropyrimidine-4-carboxylate in drug discovery pipelines. Its structural versatility and synthetic accessibility make it an indispensable tool for medicinal chemists. By incorporating this compound into their synthetic schemes, researchers can accelerate the development of new drugs with improved efficacy and reduced side effects.

Recent breakthroughs in green chemistry have also influenced the synthesis of Ethyl 2-oxo-1,2-dihydropyrimidine-4-carboxylate. Efforts to develop more sustainable synthetic routes have led to the adoption of catalytic methods and solvent-free reactions. These innovations not only improve environmental sustainability but also enhance cost-effectiveness, making drug production more efficient.

In conclusion, Ethyl 2-oxo-1,2-dihydropyrimidine-4-carboxylate (CAS No. 306961-02-4) is a cornerstone in modern pharmaceutical synthesis. Its unique structural features and reactivity make it an invaluable intermediate for developing a wide array of therapeutic agents. As research continues to uncover new applications for this compound, its significance in drug discovery is expected to grow even further.